Cas no 1187930-12-6 (1-(3,4-Dihydro-2H-1,4-benzoxazin-3-yl)methanamine Dihydrochloride)

• Product Name: 1-(3,4-Dihydro-2H-1,4-benzoxazin-3-yl)methanamine Dihydrochloride
• CAS No: 1187930-12-6
• MF: C₉H₁₄Cl₂N₂O
• MW: 237.126260280609
• MDL: MFCD11506164
• CID: 2083947
• PubChem ID: 74889854
• Update Time: 2025-07-02

1-(3,4-Dihydro-2H-1,4-benzoxazin-3-yl)methanamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine Dihydrochloride
• 2H-​1,​4-​Benzoxazine-​3-​methanamine, 3,​4-​dihydro-​, hydrochloride (1:2)
• (3,4-Dihydro-2H-benzo[b][1,4]oxazin-3-yl)methanamine dihydrochloride
• 3-(Aminomethyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine 2HCl
• 2014AJ
• TRA0044774
• SY026969
• AX8268878
• 3-(Aminomethyl)-3,4-dihydro-2H-benzo[b][1,4]oxazineDihydrochloride
• (3,4-dihydro-2H-1,4-benzoxazin-3-yl)methanamine dihydrochloride
• 1-(3,4-Dihydro-2H-1,4-benzoxaz
• C-(3,4-Dihydro-2H-benzo[1,4]oxazin-3-yl)-methylamine dihydrochloride
• CS-0318740
• AS-32489
• 3,4-dihydro-2H-1,4-benzoxazin-3-ylmethanamine;dihydrochloride
• SB31322
• 3-(Aminomethyl)-3 pound not4-dihydro-2H-benzo[b][1 pound not4]oxazine Dihydrochloride
• 1187930-12-6
• DA-14864
• MFCD11506164
• AKOS024262606
• 1-(3,4-Dihydro-2H-1,4-benzoxazin-3-yl)methanamine Dihydrochloride

• MDL： MFCD11506164
• Inchi： 1S/C9H12N2O.2ClH/c10-5-7-6-12-9-4-2-1-3-8(9)11-7;;/h1-4,7,11H,5-6,10H2;2*1H
• InChI Key： UDTIHHKFSGPTJU-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1C2C=CC=CC=2NC(CN)C1

Computed Properties

• Exact Mass: 236.0483185g/mol
• Monoisotopic Mass: 236.0483185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-(3,4-Dihydro-2H-1,4-benzoxazin-3-yl)methanamine Dihydrochloride

Comprehensive Overview of 1-(3,4-Dihydro-2H-1,4-benzoxazin-3-yl)methanamine Dihydrochloride (CAS No. 1187930-12-6)

1-(3,4-Dihydro-2H-1,4-benzoxazin-3-yl)methanamine Dihydrochloride (CAS No. 1187930-12-6) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name benzoxazine-derived amine, is a key intermediate in the development of novel therapeutic agents. Its unique structural features, including the dihydrobenzoxazine core and amine functional group, make it a versatile building block for drug discovery and medicinal chemistry applications.

The growing interest in 1-(3,4-Dihydro-2H-1,4-benzoxazin-3-yl)methanamine Dihydrochloride is driven by its potential applications in central nervous system (CNS) research. Researchers are particularly intrigued by its ability to modulate neurotransmitter systems, which aligns with current trends in neurodegenerative disease and mental health disorder research. With the rise of precision medicine and targeted drug delivery, this compound's role in developing small-molecule therapeutics has become increasingly relevant.

From a synthetic chemistry perspective, the dihydrochloride salt form of this compound offers improved stability and solubility, addressing common challenges in drug formulation. This characteristic makes it particularly valuable for pharmacokinetic studies and in vivo testing, which are critical stages in modern drug development pipelines. The compound's molecular weight and physicochemical properties have been carefully characterized to meet the stringent requirements of pharmaceutical research.

Recent publications have highlighted the potential of benzoxazine derivatives in addressing current healthcare challenges, particularly in the context of age-related cognitive decline and mood disorders. The scientific community has shown particular interest in how modifications to the methanamine side chain can influence biological activity, making this compound a focal point for structure-activity relationship studies. These investigations are crucial for developing next-generation CNS-targeting drugs with improved efficacy and safety profiles.

Quality control and analytical characterization of 1-(3,4-Dihydro-2H-1,4-benzoxazin-3-yl)methanamine Dihydrochloride typically involve advanced techniques such as HPLC purity analysis, mass spectrometry, and nuclear magnetic resonance spectroscopy. These methods ensure batch-to-batch consistency, which is essential for reproducible research outcomes. The compound's storage conditions and handling requirements are well-documented to maintain its integrity throughout various experimental protocols.

In the context of current research trends, this compound has been investigated for its potential role in neuroprotection and synaptic plasticity modulation. These properties align with growing interest in cognitive enhancement strategies and interventions for brain aging. The dihydrobenzoxazine scaffold present in this molecule has shown promise in preliminary studies examining its interactions with various neurological targets and receptor systems.

The pharmaceutical industry's shift toward fragment-based drug design has further increased the relevance of 1-(3,4-Dihydro-2H-1,4-benzoxazin-3-yl)methanamine Dihydrochloride as a valuable starting point for medicinal chemistry programs. Its balanced lipophilicity profile and hydrogen bonding capacity make it particularly suitable for developing compounds that can cross the blood-brain barrier, a critical requirement for CNS-active drugs.

Ongoing research continues to explore the full potential of this compound, with particular emphasis on its structure-optimization possibilities and biological activity spectrum. As the scientific community seeks to address unmet medical needs in neurology and psychiatry, 1-(3,4-Dihydro-2H-1,4-benzoxazin-3-yl)methanamine Dihydrochloride remains at the forefront of innovative drug discovery efforts, representing an important tool in the development of next-generation therapeutic agents.